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Compound of Interest

Compound Name:
4-(3-Methylpyridin-2-

YL)morpholine

CAS No.: 327064-60-8

Cat. No.: B1420490

Get Quote

Optimized Protocols for Synthesis & Cross-Coupling in
Drug Discovery
Part 1: Executive Summary & Chemical Profile
4-(3-Methylpyridin-2-yl)morpholine (also known as 2-morpholino-3-picoline) represents a

"privileged structure" in drug discovery. The presence of the 3-methyl group adjacent to the

morpholine ring creates a specific steric environment that:

Forces Non-Planarity: It twists the morpholine ring out of the pyridine plane, often improving

solubility and selectivity in kinase binding pockets (e.g., disrupting flat

-stacking interactions).[1]

Metabolic Shielding: The methyl group blocks the metabolically vulnerable 3-position of the

pyridine ring.
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Electronic Modulation: It acts as a weak electron donor, subtly altering the basicity of the

pyridine nitrogen.[1]

Chemical Identity
Property Detail

IUPAC Name 4-(3-Methylpyridin-2-yl)morpholine

Synonyms
2-Morpholino-3-methylpyridine; 4-(3-Methyl-2-

pyridinyl)morpholine

Molecular Formula C₁₀H₁₄N₂O

Molecular Weight 178.23 g/mol

Key Starting Materials
2-Chloro-3-methylpyridine (CAS: 18368-76-8),

Morpholine (CAS: 110-91-8)

Physical State
Pale yellow oil or low-melting solid (depending

on purity)

Part 2: Synthesis Protocols
The synthesis of this molecule is non-trivial due to the ortho-effect. The 3-methyl group

sterically hinders the 2-position, making standard Nucleophilic Aromatic Substitution (SNAr)

sluggish compared to unsubstituted pyridines.

Method A: Buchwald-Hartwig Cross-Coupling
(Recommended)
Best for: High yields, mild conditions, and avoiding harsh heating.[1]

Mechanism: Palladium-catalyzed amination overcomes steric hindrance via oxidative addition

and reductive elimination cycles.

Reagents:

Substrate: 2-Chloro-3-methylpyridine (1.0 equiv)
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Nucleophile: Morpholine (1.2 equiv)[1]

Catalyst: Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂[1]

Ligand:BINAP or XPhos (The bulky ligand is crucial to stabilize the Pd species in the

presence of the ortho-methyl group).

Base: NaOtBu (1.4 equiv)[1]

Solvent: Toluene or Dioxane (anhydrous)[1]

Protocol:

Charge a reaction vial with 2-chloro-3-methylpyridine (1.0 mmol), Pd₂(dba)₃ (0.02 mmol),

BINAP (0.04 mmol), and NaOtBu (1.4 mmol) under nitrogen.

Add anhydrous Toluene (5 mL) and Morpholine (1.2 mmol).

Heat the mixture to 100°C for 4–6 hours. Note: Monitoring by LCMS is essential; the starting

chloride is UV-active.

Workup: Cool to RT, filter through a Celite pad (eluting with EtOAc), and concentrate.

Purification: Flash column chromatography (Hexanes:EtOAc 80:20).

Expected Yield: 85–95%.

Method B: High-Temperature SNAr (Industrial/Scale-Up)
Best for: Large-scale batches where Pd catalysts are too expensive.

Mechanism: The 3-methyl group deactivates the ring and blocks attack. We must use high

temperature or a better leaving group (Fluorine).[1]

Protocol (Using 2-Fluoro-3-methylpyridine):

Note: The fluoro-analog reacts ~300x faster than the chloro-analog.[2]

Dissolve 2-fluoro-3-methylpyridine (1.0 equiv) in DMSO (3 vol).
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Add Morpholine (3.0 equiv) and K₂CO₃ (2.0 equiv).[1]

Heat to 120°C for 12 hours in a sealed tube.

Yield: >90%.

Protocol (Using 2-Chloro-3-methylpyridine):

Requires forcing conditions.[1]

Mix 2-chloro-3-methylpyridine and Morpholine (neat, 5 equiv) in a pressure vessel.

Heat to 160–180°C for 24–48 hours.

Caution: Significant tar formation may occur.[1] Yields are typically lower (50–60%).[1]

Part 3: Functionalization & Application Workflows
Once synthesized, the 4-(3-methylpyridin-2-yl)morpholine scaffold is rarely the final drug. It

is usually functionalized at the 5-position or 6-position to build larger bioactive molecules.

Workflow Visualization: Decision Tree

4-(3-Methylpyridin-2-yl)morpholine
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Click to download full resolution via product page

Caption: Divergent functionalization pathways for the core scaffold. The 5-bromo derivative is

the most common gateway to kinase inhibitors.

Key Protocol: Regioselective Bromination (5-Position)
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To create a coupling partner for Suzuki reactions (common in PI3K inhibitor synthesis):

Reagents: Scaffold (1.0 equiv), N-Bromosuccinimide (NBS) (1.1 equiv).[1]

Solvent: Acetonitrile (MeCN) or DMF.[1]

Conditions: Stir at 0°C to RT for 2 hours.

Selectivity: The morpholine nitrogen donates electron density into the ring (para-directing

relative to itself), activating the 5-position.[1] The 3-methyl group sterically blocks the 3-

position and disfavors the 4-position, ensuring high regioselectivity for C5.

Product:5-Bromo-4-(3-methylpyridin-2-yl)morpholine.

Part 4: Analytical Data & Quality Control
Researchers must validate the structure, particularly distinguishing it from the 4-methyl or 5-

methyl isomers.

Analytical Method Expected Signal / Characteristic

¹H NMR (CDCl₃)

Methyl: Singlet at ~2.30 ppm (3H). Morpholine:

Two multiplets at ~3.0 ppm (N-CH₂) and ~3.8

ppm (O-CH₂). Pyridine: Look for the specific

coupling pattern of a 2,3-disubstituted pyridine

(dd or m at ~6.8–8.2 ppm).[1]

LC-MS (ESI+)

[M+H]⁺: 179.12 m/z.[1] Retention Time: Will be

slightly longer than unsubstituted 2-

morpholinopyridine due to lipophilicity of the

methyl group.

Appearance

The pure compound is often an oil that

crystallizes upon standing or cooling (mp ~40–

45°C).[1]

Part 5: Safety & Handling
Hazard Class: Irritant (Skin/Eye).[1][3]
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Specific Hazard: Pyridine derivatives can cause central nervous system depression at high

concentrations.[1]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The morpholine nitrogen

is prone to oxidation (N-oxide formation) over long periods in air.[1]
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Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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